- 4,6-Disubstituted pyrido[3,2-d]pyrimidine compound, its preparation and application in preparation of MNK inhibitor and drug for treating and/or preventing various cancers and/or metabolic diseases, China, , ,
Cas no 95095-84-4 (3-Amino-6-chloropyridine-2-carbonitrile)
95095-84-4 structure
Product Name:3-Amino-6-chloropyridine-2-carbonitrile
CAS No:95095-84-4
MF:C6H4ClN3
MW:153.569059371948
MDL:MFCD07780767
CID:803202
Update Time:2025-08-03
3-Amino-6-chloropyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-6-chloropicolinonitrile
- 2-Pyridinecarbonitrile,3-amino-6-chloro-
- 3-Amino-6-chloropyridine-2-carbonitrile
- 2-cyano-6-chloro-3-pyridinylamine
- 3-amino-2-cyano-6-chloropyridine
- 3-AMINO-6-CHLORO-2-CYANOPYRIDINE
- 3-Amino-6-chloro-2-pyridinecarbonitrile
- 3-amino-6-chloro-pyridine-2-carbonitrile
- GGQNLFCQZACXET-UHFFFAOYSA-N
- 2-PYRIDINECARBONITRILE, 3-AMINO-6-CHLORO-
- 3-amino-6-chloro2-cyanopyridine
- SBB051905
- 6337AC
- KM3328
- FCH836110
- TRA0075711
- VP14469
- OR30951
- AB42553
- 2-Pyridinecarbonitril
- 3-Amino-6-chloro-2-pyridinecarbonitrile (ACI)
-
- MDL: MFCD07780767
- Inchi: 1S/C6H4ClN3/c7-6-2-1-4(9)5(3-8)10-6/h1-2H,9H2
- InChI Key: GGQNLFCQZACXET-UHFFFAOYSA-N
- SMILES: N#CC1C(N)=CC=C(Cl)N=1
Computed Properties
- Exact Mass: 153.00900
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Topological Polar Surface Area: 62.7
Experimental Properties
- Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 175-176.5 ºC (ethanol )
- Boiling Point: 372.4 ℃ at 760 mmHg
- Flash Point: 179℃
- Solubility: Slightly soluble (1.5 g/l) (25 º C),
- PSA: 62.70000
- LogP: 1.77008
3-Amino-6-chloropyridine-2-carbonitrile Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Amino-6-chloropyridine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 064877-1g |
3-Amino-6-chloropyridine-2-carbonitrile |
95095-84-4 | 97% | 1g |
£132.00 | 2022-03-01 | |
| Fluorochem | 064877-5g |
3-Amino-6-chloropyridine-2-carbonitrile |
95095-84-4 | 97% | 5g |
£458.00 | 2022-03-01 | |
| Fluorochem | 064877-10g |
3-Amino-6-chloropyridine-2-carbonitrile |
95095-84-4 | 97% | 10g |
£762.00 | 2022-03-01 | |
| Fluorochem | 064877-25g |
3-Amino-6-chloropyridine-2-carbonitrile |
95095-84-4 | 97% | 25g |
£1372.00 | 2022-03-01 | |
| TRC | A595970-100mg |
3-Amino-6-chloropyridine-2-carbonitrile |
95095-84-4 | 100mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A595970-250mg |
3-Amino-6-chloropyridine-2-carbonitrile |
95095-84-4 | 250mg |
$ 75.00 | 2023-04-19 | ||
| TRC | A595970-500mg |
3-Amino-6-chloropyridine-2-carbonitrile |
95095-84-4 | 500mg |
$ 115.00 | 2023-04-19 | ||
| TRC | A595970-1g |
3-Amino-6-chloropyridine-2-carbonitrile |
95095-84-4 | 1g |
$ 155.00 | 2023-04-19 | ||
| Chemenu | CM172361-5g |
3-Amino-6-chloropyridine-2-carbonitrile |
95095-84-4 | 95% | 5g |
$320 | 2021-08-05 | |
| Chemenu | CM172361-10g |
3-Amino-6-chloropyridine-2-carbonitrile |
95095-84-4 | 95% | 10g |
$533 | 2021-08-05 |
3-Amino-6-chloropyridine-2-carbonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Dichloromethane , Water ; overnight, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Water ; 20 min, rt
1.2 Reagents: Sodium dithionite ; rt; 2 h, rt
1.2 Reagents: Sodium dithionite ; rt; 2 h, rt
Reference
- Pyrido[3,2-d]pyrimidines as immunosuppressive agents, and their preparation, pharmaceutical compositions and use in medical treatment, United States, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Water ; 20 min, rt
1.2 Reagents: Sodium dithionite ; rt; 2 h, rt
1.2 Reagents: Sodium dithionite ; rt; 2 h, rt
Reference
- Preparation of pyrido(3,2-d)pyrimidines and use as immunosuppressive prodrugs, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Iron , Hydrochloric acid Solvents: Methanol , Water ; 45 min, reflux
1.2 Reagents: Ammonium hydroxide Solvents: Water ; basified
1.2 Reagents: Ammonium hydroxide Solvents: Water ; basified
Reference
- Cyclic regimens using cyclic urea and cyclic amide derivatives, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Sodium dithionite Catalysts: Tetrabutylammonium bromide Solvents: Dichloromethane , Water ; 3 h, 30 °C
Reference
- Synthesis and biological evaluation of substituted 1,2,3-benzotriazines and pyrido[3,2-d]-1,2,3-triazines as inhibitors of vascular endothelial growth factor receptor-2, Bioorganic & Medicinal Chemistry, 2013, 21(24), 7807-7815
Production Method 6
Reaction Conditions
1.1 Reagents: Iron , Hydrochloric acid Solvents: Methanol ; reflux
Reference
- Pyrimidine derivatives, preparation, and therapeutic use, United States, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Iron , Hydrochloric acid Solvents: Ethanol , Water ; reflux; 30 min, reflux
1.2 Reagents: Water ; cooled
1.3 Reagents: Ammonium hydroxide Solvents: Water ; basified
1.2 Reagents: Water ; cooled
1.3 Reagents: Ammonium hydroxide Solvents: Water ; basified
Reference
- Preparation of arenotriazine derivatives as tyrosine kinase inhibitors for treatment of cancer, China, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Tetrabutylammonium bromide , Sodium dithionite Solvents: Dichloromethane , Water ; overnight, rt
Reference
- Optimization of 4,6-Disubstituted Pyrido[3,2-d]pyrimidines as Dual MNK/PIM Inhibitors to Inhibit Leukemia Cell Growth, Journal of Medicinal Chemistry, 2021, 64(18), 13719-13735
Production Method 9
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Water ; 20 min, rt
1.2 Reagents: Sodium dithionite ; rt; 2 h, rt
1.2 Reagents: Sodium dithionite ; rt; 2 h, rt
Reference
- Preparation of pyrido[3,2-d]pyrimidines for treating hepatitis C infection, World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Stannous chloride Solvents: Ethanol ; 2 h, reflux
Reference
- Substituted azaquinazolinones as modulators of GHSr-1a for the treatment of type II diabetes and obesity, Bioorganic & Medicinal Chemistry Letters, 2012, 22(6), 2271-2278
Production Method 11
Reaction Conditions
1.1 Reagents: Iron , Hydrochloric acid Solvents: Methanol ; 45 min, reflux
1.2 Reagents: Ammonium hydroxide Solvents: Water ; basified
1.2 Reagents: Ammonium hydroxide Solvents: Water ; basified
Reference
- Preparation of cyclic urea and cyclic amide derivatives as agonists and antagonists of the progesterone receptor, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: Acetic acid , Sodium dithionite Solvents: Water ; 20 °C; 12 h, 60 °C
Reference
- 6-Heterocycloalkylquinazoline derivatives as anticancer agents and their preparation, World Intellectual Property Organization, , ,
Production Method 13
Reaction Conditions
1.1 Reagents: Sodium thiosulfate Solvents: Dichloromethane , Water ; 3.5 h, rt
1.2 Reagents: Potassium carbonate Solvents: Water ; 30 min, neutralized, rt
1.2 Reagents: Potassium carbonate Solvents: Water ; 30 min, neutralized, rt
Reference
- Design and synthesis of substituted pyrido[3,2-d]-1,2,3-triazines as potential Pim-1 inhibitors, Bioorganic & Medicinal Chemistry Letters, 2016, 26(4), 1224-1228
Production Method 14
Reaction Conditions
Reference
- Synthesis and antimalarial properties of 2,4-diamino-6-[(aryl)thio, sulfinyl, and sulfonyl]pyrido[3,2-d]pyrimidines, Journal of Heterocyclic Chemistry, 1984, 21(5), 1521-5
Production Method 15
Reaction Conditions
1.1 Reagents: Iron , Hydrochloric acid Solvents: Ethanol , Water ; rt; 30 min, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ; basified
1.2 Reagents: Sodium bicarbonate Solvents: Water ; basified
Reference
- Preparation of cyclohexylpyridine derivatives with NK1 receptor antagonistic action and suppressed CYP3A4 inhibitory action, and pharmaceutical compositions containing them, World Intellectual Property Organization, , ,
Production Method 16
Reaction Conditions
1.1 Reagents: Iron , Hydrochloric acid Solvents: Ethanol , Water ; rt; 10 min, rt → reflux
Reference
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Production Method 17
Reaction Conditions
1.1 Reagents: Iron , Hydrochloric acid Solvents: Methanol ; reflux
Reference
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Production Method 18
Reaction Conditions
Reference
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Production Method 19
Reaction Conditions
Reference
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3-Amino-6-chloropyridine-2-carbonitrile Raw materials
3-Amino-6-chloropyridine-2-carbonitrile Preparation Products
3-Amino-6-chloropyridine-2-carbonitrile Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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